25-Hydroxy-3-deoxy-2-oxavitamin D3/25-hydroxy-3-deoxy-2-oxacholecalciferol
25-Hydroxy-3-deoxy-2-oxavitamin D3/25-hydroxy-3-deoxy-2-oxacholecalciferol
Brand Name:
Vulcanchem
CAS No.:
113490-39-4
VCID:
VC0045910
InChI:
InChI=1S/C26H42O2/c1-19(8-6-15-25(3,4)27)23-12-13-24-22(9-7-16-26(23,24)5)11-10-21-14-17-28-18-20(21)2/h10-11,19,23-24,27H,2,6-9,12-18H2,1,3-5H3/b21-10-,22-11+/t19-,23-,24+,26-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CCOCC3=C)C
Molecular Formula:
C26H42O2
Molecular Weight:
386.6 g/mol
25-Hydroxy-3-deoxy-2-oxavitamin D3/25-hydroxy-3-deoxy-2-oxacholecalciferol
CAS No.: 113490-39-4
Main Products
VCID: VC0045910
Molecular Formula: C26H42O2
Molecular Weight: 386.6 g/mol
| CAS No. | 113490-39-4 |
|---|---|
| Product Name | 25-Hydroxy-3-deoxy-2-oxavitamin D3/25-hydroxy-3-deoxy-2-oxacholecalciferol |
| Molecular Formula | C26H42O2 |
| Molecular Weight | 386.6 g/mol |
| IUPAC Name | (6R)-6-[(1R,3aS,4E,7aR)-7a-methyl-4-[(2Z)-2-(3-methylideneoxan-4-ylidene)ethylidene]-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptan-2-ol |
| Standard InChI | InChI=1S/C26H42O2/c1-19(8-6-15-25(3,4)27)23-12-13-24-22(9-7-16-26(23,24)5)11-10-21-14-17-28-18-20(21)2/h10-11,19,23-24,27H,2,6-9,12-18H2,1,3-5H3/b21-10-,22-11+/t19-,23-,24+,26-/m1/s1 |
| Standard InChIKey | CCFSYRQFWNVGDG-SDPFTLJPSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\CCOCC3=C)C |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CCOCC3=C)C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CCOCC3=C)C |
| Synonyms | 2-oxa-3-deoxy-25-hydroxyvitamin D3 2-oxa-3-deoxy-25-OH-D3 |
| PubChem Compound | 6444145 |
| Last Modified | Nov 11 2021 |
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